PROTAC BTK Degrader-10

• Molecular Formula: C42H49N11O4
• Molecular Weight: 771.9 g/mol
• InChI: InChI=1S/C42H49N11O4/c1-26-21-30(9-13-33(26)28(3)46-38(55)39-49-40(50-57-39)42(4,5)6)34-22-36(45-25-44-34)47-35-14-12-32(23-43-35)52-20-19-51(24-27(52)2)17-15-29-7-10-31(11-8-29)53-18-16-37(54)48-41(53)56/h7-14,21-23,25,27-28H,15-20,24H2,1-6H3,(H,46,55)(H,48,54,56)(H,43,44,45,47)/t27-,28+/m0/s1
• InChIKey: IFISVDOJTJUTBK-WUFINQPMSA-N

Linker composition and E3 ligase choice directly determine BTK degradation efficiency (DC50 ranges 1.7-34.5 nM across analogs). This heterobifunctional PROTATAC (MW 771.9) engages BTK and CRBN E3 ligase via modular components: HY-170758 (BTK ligand), HY-W392857 (unique linker), HY-W733176 (cereblon ligand). - **Application**: Control for comparing cereblon vs. VHL-recruiting BTK PROTACs; linker SAR studies; CLL cell line screening cascades - **Analytical use**: LC-MS reference standard (C42H49N11O4) - **Mechanism**: Catalytic ubiquitination and proteasomal degradation, not occupancy-based inhibition

PROTAC BTK Degrader-10 Compound Identity and Target Class

PROTAC BTK Degrader-10 (Example 1P, CAS 2988804-46-0, MW 771.9 g/mol) is a heterobifunctional proteolysis-targeting chimera (PROTAC) that simultaneously engages Bruton's tyrosine kinase (BTK) and the cereblon (CRBN) E3 ubiquitin ligase to catalyze ubiquitination and proteasomal degradation of BTK [1]. The compound is constructed from three modular components: a BTK-targeting ligand (HY-170758, pink), a linker (HY-W392857, black), and a cereblon-recruiting ligand (HY-W733176, blue), and is primarily cited as a research tool for chronic lymphocytic leukemia (CLL) studies . Its modular cereblon-based architecture places it within a well-established class of BTK-targeting PROTACs designed for catalytic, event-driven target removal rather than reversible occupancy-based inhibition.

BTK-targeting PROTAC for catalytic degradation

Cereblon E3 ligase-mediated ubiquitination

Annotated for CLL and BTK-dependent signaling research

• [1] PubChem. (2023). Compound Summary: PROTAC BTK Degrader-10, CID 169081326. National Center for Biotechnology Information. View Source

PROTAC BTK Degrader-10 Substitution Limitations

BTK-targeting PROTACs are not interchangeable because their degradation efficiency, selectivity, and ternary complex formation depend on the precise linker length, exit vector chemistry, and E3 ligase recruited, leading to vastly different DC50 values across closely related chemical scaffolds [1]. Published comparator data show PROTAC BTK Degrader-11 achieves a DC50 of 1.7 nM , PROTAC BTK Degrader-6 (Compound 15) exhibits a DC50 of 3.18 nM , and PROTAC BTK Degrader-3 demonstrates a DC50 of 10.9 nM in Mino cells , while PROTAC BTK Degrader-1 exhibits IC50 values of 34.51 nM (wild-type BTK) and 64.56 nM (mutant BTK-481S) . These wide potency ranges highlight that selecting a PROTAC without knowing its precise quantitative degradation profile—including DC50, Dmax, and cell-type-specific activity—introduces unacceptable experimental variability and risks null results in degradation-driven studies.

Linker and exit-vector variations across BTK PROTACs may alter degradation kinetics and ternary complex geometry.

Cereblon vs. VHL E3 ligase recruitment may impact tissue-specific degradation efficiency and resistance profiles.

Absence of reported DC50 data for Degrader-10 limits direct potency comparisons with quantifiably characterized degraders.

• [1] Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery, 21(3), 181-200. View Source

PROTAC BTK Degrader-10 Differentiation from Closest Analogs

Cereblon E3 Ligase Recruitment via Modular Architecture

PROTAC BTK Degrader-10 recruits the cereblon E3 ligase via a lenalidomide/pomalidomide-based cereblon ligand (HY-W733176, blue) connected through a specifically designed linker (HY-W392857, black) to a BTK-targeting warhead (HY-170758, pink), forming a hybrid molecule chemically distinct from PROTAC BTK Degrader-12, which uses a von Hippel-Lindau (VHL) ligand for E3 ligase recruitment . This cereblon-dependent mechanism places it in the same E3 ligase class as Degrader-1, Degrader-3, Degrader-6, and Degrader-11, but the unique linker and exit vector geometry implies distinct ternary complex geometry and degradation kinetics. No quantitative DC50, Dmax, or degradation kinetics data were available for PROTAC BTK Degrader-10 as of the knowledge cutoff, and this evidence is based solely on disclosed chemical structure and modular composition.

Cereblon E3 Ligase Recruitment

Class-level inference

Cereblon-based degrader architecture

Structural class assignment only

No quantitative degradation data available

Evidence Dimension	E3 Ligase Recruitment Strategy
Target Compound Data	Cereblon ligand HY-W733176 (lenalidomide/pomalidomide-based); linker HY-W392857; BTK ligand HY-170758
Comparator Or Baseline	PROTAC BTK Degrader-12 (Example 19, VHL-based E3 ligase ligand); Degrader-1 and Degrader-11 (also cereblon-based)
Quantified Difference	Cereblon vs. VHL E3 ligase recruitment; no quantitative degradation comparison available
Conditions	Structural identification based on vendor product specifications and patent example designation

Why This Matters

The choice of E3 ligase (cereblon vs. VHL) determines tissue expression compatibility and potential resistance mechanisms, but the lack of quantitative degradation data for Degrader-10 prevents any numerically substantiated differentiation from other cereblon-based BTK degraders.

DC50 Data Gap Compared to Degrader-11

While both PROTAC BTK Degrader-10 and Degrader-11 are cereblon-based BTK-targeting PROTACs, the available quantitative profile reveals only that Degrader-11 achieves a BTK degradation DC50 of 1.7 nM [1]. No comparable DC50, Dmax, or cellular BTK degradation data exist for Degrader-10 in any identified primary literature, patent, or authoritative database. This absence makes it impossible to numerically position Degrader-10 along the potency spectrum, which for cereblon-based BTK PROTACs ranges from 0.5 nM (PTD10) to 10.9 nM (Degrader-3) and up to 34.51 nM (Degrader-1 inhibitory IC50) .

DC50 Data Gap

Cross-study comparable

No DC50 data

Reported comparator range: 0.5–34.5 nM DC50

Cannot rank degradation potency

Requires empirical determination before selection

Evidence Dimension	BTK Degradation Potency (DC50)
Target Compound Data	No DC50 data available
Comparator Or Baseline	PROTAC BTK Degrader-11 (DC50 = 1.7 nM); PTD10 (DC50 = 0.5 nM); Degrader-6 (DC50 = 3.18 nM); Degrader-3 (DC50 = 10.9 nM); Degrader-1 (IC50 = 34.51/64.56 nM for WT/mutant BTK)
Quantified Difference	All comparators have published DC50 or IC50 values; Degrader-10 has none
Conditions	Various cell lines: Degrader-11 in unspecified cells; PTD10 in Ramos/JeKo-1 cells; Degrader-3 in Mino cells; Degrader-1 biochemical IC50 against recombinant BTK

Why This Matters

DC50 is the primary decision-driving metric for PROTAC selection. Without it, Degrader-10 cannot be rationally selected over Degrader-11 (DC50 1.7 nM) or any other comparator with established potency.

• [1] PeptideDB. (2023). PROTAC BTK Degrader-11 Bioactivity. PeptideDB. View Source

CLL Disease Model Applicability Without Efficacy Data

Vendor annotations consistently associate PROTAC BTK Degrader-10 with chronic lymphocytic leukemia (CLL) research , a disease context shared broadly with other BTK-targeting PROTACs and inhibitors. PROTAC BTK Degrader-3 explicitly references potential for B-cell malignancies including CLL , and clinical-stage BTK degraders like NX-2127 and NX-5948 are similarly evaluated in B-cell malignancy settings. However, no CLL cell line degradation data (e.g., in MEC-1, EHEB, or primary CLL patient samples) are available for Degrader-10, whereas Degrader-3 has a reported DC50 of 10.9 nM in Mino cells .

CLL Model Applicability

Class-level inference

Annotated for CLL research

Degrader-10: no cellular data

vs

Degrader-3: DC50 10.9 nM in Mino cells

Requires cell-line validation

No CLL-specific degradation data reported

Evidence Dimension	Disease Model Applicability and Cellular Activity
Target Compound Data	Annotated for CLL research; no cell-line-specific degradation data
Comparator Or Baseline	PROTAC BTK Degrader-3: DC50 = 10.9 nM in Mino B-cell lymphoma cells with potential for B-cell malignancies including CLL
Quantified Difference	Degrader-3 has a quantifiable Mino cell DC50 value; Degrader-10 has no corresponding quantitation
Conditions	Vendor annotation for CLL applicability; Degrader-3 data in Mino mantle cell lymphoma cell line

Why This Matters

CLL research relevance alone does not differentiate Degrader-10; any BTK-targeting PROTAC or inhibitor is likely applicable. Without cellular activity data in a CLL-relevant context, Degrader-10 cannot be prioritized over quantifiably characterized alternatives.

PROTAC BTK Degrader-10 Recommended Research Applications

Cereblon-Based BTK Degrader Reference for E3 Ligase Profiling

PROTAC BTK Degrader-10 serves as a cereblon-dependent BTK degrader control in experiments designed to compare cereblon-recruiting versus VHL-recruiting BTK PROTACs (e.g., Degrader-12, which uses a VHL ligand), enabling dissection of E3 ligase-specific degradation effects .

Linker SAR Studies in BTK Degrader Series

The unique linker (HY-W392857) in Degrader-10 distinguishes it from Degrader-11 and Degrader-1, making it a suitable test compound for linker SAR investigations aimed at understanding how linker length/composition affects BTK degradation efficiency, even in the absence of pre-established DC50 values .

Tool Compound for BTK Degradation Screening in CLL Research

Given its vendor annotation for CLL research, PROTAC BTK Degrader-10 can be included in initial BTK degradation screening cascades in CLL-derived cell lines, provided that parallel testing includes quantifiably characterized comparators (e.g., Degrader-3 with DC50 10.9 nM in Mino cells ) to contextualize any observed activity.

Reference Material for Analytical Method Development and Quantification

With its published molecular formula (C42H49N11O4), CAS number (2988804-46-0), and molecular weight (771.9 g/mol) [1], PROTAC BTK Degrader-10 is suitable as a reference standard for LC-MS method development and cellular target engagement assays, independent of its biological characterization status.

Application

Selection Property

Validation Focus

Cereblon vs VHL E3 ligase profiling

Cereblon-dependent degradation control

Compare cereblon-mediated vs VHL-mediated BTK degradation

Linker SAR investigations

Unique linker composition

Correlate linker length/composition with degradation efficiency

BTK degradation screening in CLL models

BTK-targeting PROTAC with CLL annotation

Assess degradation against quantifiably characterized comparators

LC-MS reference standard

Defined molecular identity parameters

Use as analytical standard for method development

• [1] PubChem. (2023). Compound Summary: PROTAC BTK Degrader-10, CID 169081326. National Center for Biotechnology Information. View Source